Cas no 2171598-97-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid
• CAS No: 2171598-97-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5950723
• PubChem ID: 165546717
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid
• 2171598-97-1
• EN300-1489846
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(2-hydroxycyclopentyl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C25H28N2O6/c28-22-11-5-6-15(22)13-26-24(31)21(12-23(29)30)27-25(32)33-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-22,28H,5-6,11-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： DFKZSHRIBAWFRT-UHFFFAOYSA-N
• SMILES： OC1CCCC1CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171598-97-1, named 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxycyclopentyl moiety, and a propanoic acid backbone. These structural features make it a valuable tool in peptide synthesis, drug discovery, and materials science.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging its unique functional groups for targeted applications. The Fmoc group, a well-known protecting group in peptide chemistry, plays a critical role in controlling reactivity during synthesis. Its presence ensures that the amino group remains inert until specifically deprotected, which is essential for constructing complex peptide sequences. Meanwhile, the hydroxycyclopentyl substituent introduces stereochemical complexity and enhances the molecule's solubility and stability under physiological conditions.

One of the most promising applications of this compound lies in its use as a building block for peptide-based drugs. Researchers have demonstrated that incorporating such complex side chains can significantly influence the pharmacokinetic properties of peptides, making them more effective in targeting specific biological pathways. For instance, studies published in *Nature Chemistry* have highlighted how similar molecules can modulate enzyme activity by selectively binding to active sites, offering new avenues for therapeutic intervention.

In addition to its role in drug discovery, this compound has also found utility in materials science. Its rigid structure and versatile functional groups make it an ideal candidate for designing advanced polymers and self-assembling materials. Recent work published in *Advanced Materials* has shown that analogs of this compound can form supramolecular assemblies with tunable mechanical properties, opening doors for applications in nanotechnology and biotechnology.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective protection of functional groups using the Fmoc strategy and the precise installation of the hydroxycyclopentyl substituent through enantioselective catalysis. These steps ensure high yields and excellent stereochemical control, which are critical for maintaining the molecule's biological activity.

From an environmental standpoint, researchers have also explored the biodegradability of this compound to ensure its safe use in industrial and medical applications. Studies conducted by the European Chemicals Agency (ECHA) suggest that under controlled conditions, this compound exhibits moderate biodegradation rates, aligning with current regulatory standards for chemical safety.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(2-hydroxycyclopentyl)methylcarbamoyl}propanoic acid represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable asset across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future innovations in medicine and materials science.